Cas no 33458-49-0 (1,2-Dibromoethane-13C2)

1,2-Dibromoethane-13C2 is a stable isotope-labeled compound where both carbon atoms are replaced with carbon-13 (13C), providing a valuable tool for analytical and research applications. Its isotopic purity enhances precision in mass spectrometry and NMR spectroscopy, enabling accurate tracing and quantification in metabolic studies, environmental analysis, and chemical reaction mechanisms. The compound retains the chemical properties of unlabeled 1,2-dibromoethane while offering distinct advantages in isotope dilution techniques and internal standardization. Its high chemical stability and well-defined isotopic enrichment make it suitable for use as a reference material in advanced analytical workflows, ensuring reliable and reproducible experimental results.

1,2-Dibromoethane-13C2 structure

Product Name:1,2-Dibromoethane-13C2

CAS No:33458-49-0

MF:C₂H₄Br₂

MW:189.846468925476

CID:294244

PubChem ID:12998452

Update Time:2025-06-08

1,2-Dibromoethane-13C2 Chemical and Physical Properties

Names and Identifiers

- Ethane-13C2,1,2-dibromo- (8CI,9CI)
- 1,2-Dibromoethane-13C2
- 1,2-DIBROMOETHANE, [13C2]
- 33458-49-0
- 1,2-dibromo(1,2-13C2)ethane
- 1,2-Dibromoethane(1,2-13c2)
- DTXSID30514625
- 1,2-Dibromo(~13~C_2_)ethane
- AKOS015913179
- 1,2-Dibromoethane-13C2, 99 atom % 13C
- Inchi： 1S/C2H4Br2/c3-1-2-4/h1-2H2/i1+1,2+1
- InChI Key： PAAZPARNPHGIKF-ZDOIIHCHSA-N
- SMILES： Br[13CH2][13CH2]Br

Computed Properties

Exact Mass: 189.87264g/mol
Monoisotopic Mass: 187.87468g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 4
Rotatable Bond Count: 1
Complexity: 6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not determined
Density: 2.203 g/mL at 25 °C
Melting Point: 9-10 °C(lit.)
Boiling Point: 131-132 °C(lit.)
Solubility: Not determined

1,2-Dibromoethane-13C2 Security Information

Hazardous Material transportation number：UN 1605 6.1/PG 1
WGK Germany：3
Hazard Category Code： 45-23/24/25-36/37/38-51/53
Safety Instruction： 53-26-45-61
Hazardous Material Identification：

1,2-Dibromoethane-13C2 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D425378-100mg	1,2-Dibromoethane-13C2	33458-49-0	100mg	$ 181.00	2023-09-07
TRC	D425378-250mg	1,2-Dibromoethane-13C2	33458-49-0	250mg	$ 379.00	2023-09-07
TRC	D425378-1g	1,2-Dibromoethane-13C2	33458-49-0	1g	$ 1127.00	2023-09-07
TRC	D425378-1000mg	1,2-Dibromoethane-13C2	33458-49-0	1g	$1126.00	2023-05-18